Cas no 14049-42-4 (2,2-Dideuterio-1,3-benzodioxole)

• Product Name: 2,2-Dideuterio-1,3-benzodioxole
• CAS No: 14049-42-4
• MF: C₇H₆O₂
• MW: 124.133665561676
• CID: 226734
• Update Time: 2023-08-03

2,2-Dideuterio-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-2,2-d2(9CI)
• Benzene,1,2-(methylene-d2-dioxy)- (8CI)
• 1,2-(Methylene-d2-dioxy)benzene
• Benzene, 1,2-(methylene-d2-dioxy)-
• 2,2-Dideuterio-1,3-benzodioxole

• Inchi： 1S/C7H6O2/c1-2-4-7-6(3-1)8-5-9-7/h1-4H,5H2/i5D2
• InChI Key： FTNJQNQLEGKTGD-BFWBPSQCSA-N
• SMILES： O1C([2H])([2H])OC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91.1
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5